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Compound of Interest

Compound Name: Disperse Blue 54

Cat. No.: B1173335

For researchers and professionals in the textile and dyeing industry, the selection of high-
performance disperse dyes is critical for achieving desired color fastness and quality on
polyester substrates. This guide provides an objective comparison of Disperse Blue 54 against
three common alternatives: Disperse Blue 60, Disperse Blue 79, and Disperse Blue 77. The
comparison is based on reported fastness properties, supported by standardized testing
methodologies.

This report compiles available data on the light, wash, sublimation, perspiration, and ironing
fastness of these four blue disperse dyes. While efforts were made to gather data based on
consistent ISO standards, some variations in the cited test methods were noted and are
indicated in the comparison table. Unfortunately, specific CIELAB Lab* colorimetric data for
these dyes on a standardized polyester substrate were not available in the public domain at the
time of this research.

Comparative Performance Data

The following table summarizes the fastness properties of Disperse Blue 54 and its
alternatives. The ratings are based on a scale of 1 to 5 for wash, sublimation, perspiration, and
ironing fastness (where 5 is excellent), and 1 to 8 for light fastness (where 8 is maximum
fastness).
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Note on Data: There are inconsistencies in the specific ISO test methods cited in available
sources. For instance, the wash fastness for Disperse Blue 60 is reported against ISO 105-
C03, while for Disperse Blue 79, it is ambiguously listed as "ISO3". The sublimation fastness
for Disperse Blue 79 is noted as "Dry heat". Readers should consider these variations when
making direct comparisons.

Experimental Protocols

The following is a generalized experimental protocol for dyeing polyester fabric with disperse
dyes, which can be adapted for comparative performance evaluation.

Materials and Equipment:

e Pre-scoured and heat-set 100% polyester fabric
o Disperse dye (e.g., Disperse Blue 54)

» Dispersing agent
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e Acetic acid (to adjust pH)

e Sodium hydrosulfite and sodium hydroxide (for reduction clearing)
o High-temperature, high-pressure laboratory dyeing apparatus

e Spectrophotometer for color measurement (if available)

o Standardized light source for visual assessment

e Launder-Ometer for wash fastness testing

e Sublimation tester/iron

o Grey scales for assessing color change and staining

Dyeing Procedure (High-Temperature, High-Pressure
Method):

e Dye Bath Preparation:
o Prepare a dye bath with a liquor-to-goods ratio of 10:1.

o Disperse the required amount of dye (e.g., 1% on weight of fabric) in a small amount of
water with a dispersing agent to form a paste.

o Add the dye dispersion to the dye bath.
o Add a wetting agent and a dispersing agent to the bath.
o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[2]

» Dyeing Process:

o

Introduce the polyester fabric into the dye bath at room temperature.

o

Raise the temperature of the dye bath to 60°C and maintain for 15 minutes.[]

o

Increase the temperature to 130°C at a rate of 2°C/minute.[2]
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o Continue dyeing at 130°C for 60 minutes.[2]

o Cool the dye bath down to 70°C.

o After-treatment (Reduction Clearing):

o

Rinse the dyed fabric.

[¢]

Prepare a fresh bath with sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L).

[e]

Treat the fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed surface dye.

[e]

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid.

o

[¢]

Rinse again and dry.

Fastnhess Testing:
e Light Fastness: Evaluate according to ISO 105-B02 using a Xenon arc lamp.

e Washing Fastness: Test according to ISO 105-C06 (e.g., test C2S at 60°C).

e Sublimation Fastness: Assess according to ISO 105-P01 by treating the specimen at a
specified temperature (e.g., 180°C for 30 seconds).

o Perspiration Fastness: Evaluate according to ISO 105-E04 using both acidic and alkaline
solutions.

 lroning Fastness: Test according to ISO 105-X11 at a specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key stages in the performance evaluation of disperse
dyes.
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Experimental workflow for disperse dye performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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